Biosynthesis of irregular diterpenes in Anisotome lyallii by head-to-head coupling of geranyl diphosphate†
Organic & Biomolecular Chemistry Pub Date: 2005-01-10 DOI: 10.1039/B416391E
Abstract
Anisotomenes, bicyclic irregular diterpenes found in the genus Anisotome (family Apiaceae), are shown to be products of a unique biosynthetic pathway, involving head-to-head coupling of two geranyl diphosphate units. 13C labelling studies with [1-13C]-glucose on plantlets of A. lyallii also revealed that the isoprene subunits were formed via the MEP pathway. The in vitro-cultured plant material also yielded a new irregular, linear diterpene alcohol, that shares the same biosynthetic pathway.
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